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The table below summarizes the key identified properties and general application information for Sulphur

Blue 10.

Property Description

Chemical Name Sulphur Blue 10 [1]

CAS Number 1327-62-4 [1]

CI Number 53470 [1]

Form Blue powder [1]

Solubility Slightly soluble in hot water; soluble in sodium sulfide solution

[1]

Application Substrate Cotton, viscose, linen, vinylon/cotton blends, leather, paper [1]

Fastness Properties (Standard
ISO)

Light: 5-6; Alkali: 4-5; Acid: 4-5 [1]
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While a specific protocol for Sulphur Blue 10 in paper is not available, the general application of sulphur

dyes involves a series of critical steps. The following diagram outlines a typical workflow, which you can

use as a basis for developing your own experimental procedures.

Start: Sulfur Dye
Application Workflow

Reduction Stage
(Dissolution)

- Dye powder reduced and dissolved
- Sodium sulfide as common reducing agent

- Heated to specific temperature

Dye Application
- Substrate immersed in dye bath

- Controlled temperature and duration

Oxidation Stage
(Fixing)

- Develops and fixes the color
- Exposed to air or oxidizing agents

Soaping & After-Treatment
- Removes superficial dye

- Improves fastness properties

Finish: Drying
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Workflow Stages Explained:
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Reduction (Dissolution): Sulphur dyes are water-insoluble. This stage reduces the dye, converting it

into a soluble leuco form. This is typically done using a reducing agent like sodium sulfide in a
heated aqueous solution [2]. The reducing agent creates an alkaline environment essential for the

process.
Dye Application: The paper substrate is treated with the reduced dye solution. The key parameters

to control and optimize in experiments include dye concentration, temperature, and contact time
to achieve the desired shade and penetration.

Oxidation (Fixing): After application, the dye must be re-oxidized to its insoluble form within the
paper fibers to develop the final color and ensure wash-fastness. This can be done by simply

exposing the dyed material to air or by using chemical oxidizing agents.
Soaping & After-Treatment: The dyed paper may be rinsed with a soap solution to remove any

loosely attached surface dye. This step improves the rub fastness and overall cleanliness of the final
product.

Guidance for Further Research

The lack of publicly available, detailed protocols suggests that such knowledge is likely proprietary and held

by chemical manufacturers. To acquire the specific information you need, consider the following approaches:

Contact Suppliers Directly: Reach out to technical departments of companies that synthesize

Sulphur Blue 10 or distribute sulphur dyes. They often provide technical data sheets (TDS) and
application guides to their customers [2] [1].

Consult Scientific Literature: Search specialized databases like SciFinder, Reaxys, or Google
Scholar for journal articles or patents that might detail the use of sulphur dyes in paper coloring. This

can provide a foundation for developing your own protocols.
Focus on Environmental Considerations: Be aware that the use of sulphur dyes, while cost-

effective, can present environmental challenges, such as the generation of colored wastewater and
the use of sulfide-containing compounds [2] [3]. Your research could explore methods to mitigate

these impacts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.accio.com/plp/sulphur_dyes
https://www.smolecule.com/products/s1824109?utm_src=pdf-body
https://www.accio.com/plp/sulphur_dyes
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9874963.htm
https://www.accio.com/plp/sulphur_dyes
https://www.cognitivemarketresearch.com/sulphur-blue-brn-150-market-report
https://www.smolecule.com/products/s1824109?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1824109?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. | 1327-62-4 Sulphur Blue 10 [chemicalbook.com]

2. Accio Sulphur : Find Perfect Matches Instantly Dyes [accio.com]

3. Global Sulphur Brn 150 Market Report Blue Edition, Market Size... 2025

[cognitivemarketresearch.com]

To cite this document: Smolecule. [Properties and Application Context of Sulphur Blue 10].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1824109#sulphur-blue-10-in-paper-manufacturing-coloring]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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